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  4. 7-{3-[4-(2,6-Dimethylphenyl)piperazin-1-yl]-2-hydroxypropoxy}-1H,2H,3H,4H-cyclopenta[c]chromen-4-one
7-{3-[4-(2,6-Dimethylphenyl)piperazin-1-yl]-2-hydroxypropoxy}-1H,2H,3H,4H-cyclopenta[c]chromen-4-one 7-{3-[4-(2,6-Dimethylphenyl)piperazin-1-yl]-2-hydroxypropoxy}-1H,2H,3H,4H-cyclopenta[c]chromen-4-one
Brand Name: Vulcanchem
CAS No.: 878722-80-6
VCID: VC0501586
InChI: InChI=1S/C27H32N2O4/c1-18-5-3-6-19(2)26(18)29-13-11-28(12-14-29)16-20(30)17-32-21-9-10-23-22-7-4-8-24(22)27(31)33-25(23)15-21/h3,5-6,9-10,15,20,30H,4,7-8,11-14,16-17H2,1-2H3
SMILES: CC1=C(C(=CC=C1)C)N2CCN(CC2)CC(COC3=CC4=C(C=C3)C5=C(CCC5)C(=O)O4)O
Molecular Formula: C27H32N2O4
Molecular Weight: 448.6g/mol

7-{3-[4-(2,6-Dimethylphenyl)piperazin-1-yl]-2-hydroxypropoxy}-1H,2H,3H,4H-cyclopenta[c]chromen-4-one

CAS No.: 878722-80-6

Main Products

VCID: VC0501586

Molecular Formula: C27H32N2O4

Molecular Weight: 448.6g/mol

7-{3-[4-(2,6-Dimethylphenyl)piperazin-1-yl]-2-hydroxypropoxy}-1H,2H,3H,4H-cyclopenta[c]chromen-4-one - 878722-80-6

CAS No. 878722-80-6
Product Name 7-{3-[4-(2,6-Dimethylphenyl)piperazin-1-yl]-2-hydroxypropoxy}-1H,2H,3H,4H-cyclopenta[c]chromen-4-one
Molecular Formula C27H32N2O4
Molecular Weight 448.6g/mol
IUPAC Name 7-[3-[4-(2,6-dimethylphenyl)piperazin-1-yl]-2-hydroxypropoxy]-2,3-dihydro-1H-cyclopenta[c]chromen-4-one
Standard InChI InChI=1S/C27H32N2O4/c1-18-5-3-6-19(2)26(18)29-13-11-28(12-14-29)16-20(30)17-32-21-9-10-23-22-7-4-8-24(22)27(31)33-25(23)15-21/h3,5-6,9-10,15,20,30H,4,7-8,11-14,16-17H2,1-2H3
Standard InChIKey LLDRPVFTCCEETQ-UHFFFAOYSA-N
SMILES CC1=C(C(=CC=C1)C)N2CCN(CC2)CC(COC3=CC4=C(C=C3)C5=C(CCC5)C(=O)O4)O
Canonical SMILES CC1=C(C(=CC=C1)C)N2CCN(CC2)CC(COC3=CC4=C(C=C3)C5=C(CCC5)C(=O)O4)O
PubChem Compound 6493447
Last Modified Nov 11 2021
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